Cas no 2411310-95-5 (2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide
• CAS No: 2411310-95-5
• MF: C₁₁H₁₁Cl₂F₃N₂O
• MW: 315.119051218033
• CID: 5358255
• Update Time: 2025-06-14

2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide
• 2-chloro-N-{1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl}propanamide
• Z3774948007

• Inchi： 1S/C11H11Cl2F3N2O/c1-5(12)10(19)17-6(2)7-3-4-8(11(14,15)16)18-9(7)13/h3-6H,1-2H3,(H,17,19)
• InChI Key： RNGBYUZJGXJTEF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C(F)(F)F)N=1)C(C)NC(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 3.3
• Topological Polar Surface Area: 42

Additional information on 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide

Comprehensive Overview of 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide (CAS No. 2411310-95-5)

2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide (CAS No. 2411310-95-5) is a specialized chemical compound that has garnered significant attention in agrochemical and pharmaceutical research. This compound belongs to the class of chlorinated pyridine derivatives, which are known for their versatile applications in crop protection and medicinal chemistry. The presence of both chloro and trifluoromethyl groups in its structure enhances its reactivity and biological activity, making it a subject of interest for researchers exploring novel pesticide formulations and drug intermediates.

In recent years, the demand for highly effective agrochemicals has surged due to the growing need for sustainable agriculture and pest management. 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide has been studied for its potential role in crop protection, particularly against resistant pests. Its unique molecular architecture allows it to interact with specific biological targets, offering a promising avenue for next-generation pesticides. Researchers are also investigating its environmental impact and degradation pathways to ensure compliance with global regulatory standards.

The compound's CAS No. 2411310-95-5 serves as a critical identifier in chemical databases, facilitating its traceability in academic and industrial research. Its synthesis involves multi-step processes, including halogenation and amide coupling, which require precise control to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for further applications.

Beyond agrochemicals, 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide has shown potential in pharmaceutical research. Its structural motifs are being explored for the development of bioactive molecules targeting various diseases. The trifluoromethyl group, in particular, is a key feature in many FDA-approved drugs due to its ability to enhance metabolic stability and binding affinity. This has led to increased interest in the compound's structure-activity relationships (SAR) and drug discovery potential.

From an industrial perspective, scalability and cost-effectiveness are crucial factors in the adoption of CAS No. 2411310-95-5. Manufacturers are optimizing synthetic routes to reduce waste and improve efficiency, aligning with the principles of green chemistry. Additionally, the compound's compatibility with formulation technologies is being evaluated to enhance its delivery and efficacy in field applications.

As the scientific community continues to explore the capabilities of 2-Chloro-N-[1-[2-chloro-6-(trifluoromethyl)pyridin-3-yl]ethyl]propanamide, its role in addressing global challenges such as food security and disease management becomes increasingly evident. Collaborative efforts between academia and industry are expected to unlock new possibilities for this compound, solidifying its position as a valuable tool in modern science.